![molecular formula C20H17N3OS B2862002 N-benzyl-2-(1H-indol-2-yl)-N-methylthiazole-4-carboxamide CAS No. 1170822-00-0](/img/structure/B2862002.png)
N-benzyl-2-(1H-indol-2-yl)-N-methylthiazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-benzyl-2-(1H-indol-2-yl)-N-methylthiazole-4-carboxamide, also known as BMT-047, is a novel compound that has gained attention in scientific research due to its potential therapeutic benefits. This compound belongs to the class of thiazole carboxamides and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.
Scientific Research Applications
Antipsychotic Potential
Heterocyclic carboxamides, which are analogues of N-benzyl-2-(1H-indol-2-yl)-N-methylthiazole-4-carboxamide, have been synthesized and evaluated for their potential as antipsychotic agents. These compounds were tested for their binding affinity to dopamine D2, serotonin 5-HT2, and serotonin 5-HT1a receptors. Some derivatives exhibited potent in vivo activities, suggesting their potential as backup compounds for antipsychotic drugs. Notably, these derivatives showed reduced activity in models predictive of extrapyramidal side effects, which is a significant advantage in antipsychotic drug development (Norman et al., 1996).
Antiviral Activity
Novel benzamide-based compounds have shown remarkable activity against the avian influenza virus. These compounds, synthesized through a new route, exhibited significant in vitro activity against the H5N1 subtype, indicating their potential as antiviral agents. This research opens the door to developing new therapeutic agents for combating influenza virus infections (Hebishy et al., 2020).
Antimicrobial Properties
Compounds structurally related to this compound have been explored for their antimicrobial properties. For instance, the synthesis and characterization of heterocyclic compounds with promising antibacterial activity against both gram-positive and gram-negative bacteria have been reported. This includes novel Schiff bases derived from 2-aminobenzothiazole, highlighting the versatility of these compounds in addressing bacterial infections (Patel et al., 2015).
Anti-Cancer Activity
A series of N-(ferrocenylmethyl)benzene-carboxamide derivatives has been synthesized and shown to exhibit cytotoxic effects on breast cancer cell lines. These findings suggest the potential of such compounds in cancer therapy, offering a pathway for the development of new anticancer agents (Kelly et al., 2007).
Enzyme Inhibition
Indazole- and indole-carboxamides have been identified as highly potent and selective inhibitors of monoamine oxidase B (MAO-B), an enzyme linked to neurological disorders. These compounds offer a promising approach to the treatment of diseases such as Parkinson's disease, showcasing the therapeutic potential of chemical structures related to this compound in neuropharmacology (Tzvetkov et al., 2014).
properties
IUPAC Name |
N-benzyl-2-(1H-indol-2-yl)-N-methyl-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3OS/c1-23(12-14-7-3-2-4-8-14)20(24)18-13-25-19(22-18)17-11-15-9-5-6-10-16(15)21-17/h2-11,13,21H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNBYBQCFEPYZOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C(=O)C2=CSC(=N2)C3=CC4=CC=CC=C4N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.